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Compound of Interest

Compound Name: UA62784

Cat. No.: B1684025 Get Quote

Essential Safety and Disposal Information for UA62784, a microtubule polymerization inhibitor.

For researchers, scientists, and drug development professionals handling UA62784, proper

disposal is critical to ensure laboratory safety and environmental protection. UA62784,

chemically identified as 4-[5-(4-Methoxyphenyl)-2-oxazolyl]-9H-fluoren-9-one, is recognized as

an inhibitor of microtubule polymerization. Due to its hazardous nature, specific procedures

must be followed for its disposal.

Hazard Profile and Safety Data

UA62784 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to the safety protocols outlined in the material safety data sheet (MSDS)

is mandatory to minimize risks to personnel and the environment.

Hazard Category GHS Classification
Precautionary Statement

Code

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Table 1: GHS Hazard Classifications for UA62784.[1]
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Personal Protective Equipment (PPE)

Before handling UA62784, ensure the following personal protective equipment is worn:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

Work should be conducted in a well-ventilated area, preferably within a fume hood, with

accessible safety shower and eye wash stations.[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of UA62784 is to "Dispose of contents/ container to an

approved waste disposal plant" (P501).[1] This necessitates treating UA62784 as hazardous

chemical waste. The following steps provide a detailed workflow for its proper disposal:

Segregation: Do not mix UA62784 waste with other waste streams. It should be collected in

a designated, properly labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "UA62784" or "4-[5-(4-Methoxyphenyl)-2-oxazolyl]-9H-fluoren-9-one,"

and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Waste Accumulation: Store the sealed hazardous waste container in a designated, secure,

and well-ventilated secondary containment area away from incompatible materials such as

strong acids, alkalis, and oxidizing/reducing agents.[1]

Spill Management: In the event of a spill, collect the spillage to prevent it from entering

drains, water courses, or the soil.[1] Absorb the spill with an inert material (e.g., vermiculite,

dry sand) and place it in the designated hazardous waste container.

Contact Environmental Health and Safety (EHS): Notify your institution's Environmental

Health and Safety department to arrange for the collection and disposal of the hazardous
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waste. They will ensure that the waste is transported to an approved waste disposal facility in

compliance with all local, state, and federal regulations.

Experimental Workflow: Disposal of UA62784

Start: UA62784 Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate UA62784 Waste
in a Designated Container

Label Container:
'Hazardous Waste - UA62784'

and Hazard Symbols

Store Sealed Container
in Secondary Containment

Spill Occurs?

Clean Up Spill with
Inert Absorbent Material

Yes

Contact Environmental
Health & Safety (EHS)

for Pickup

No

End: Waste Disposed by
Approved Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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